Cas no 938080-25-2 (1-Phenylvinylboronic Acid Neopentyl Glycol Ester)

• Product Name: 1-Phenylvinylboronic Acid Neopentyl Glycol Ester
• CAS No: 938080-25-2
• MF: C₁₃H₁₇BO₂
• MW: 216.083884000778
• MDL: MFCD11504945
• CID: 856528
• PubChem ID: 46739137
• Update Time: 2025-10-31

1-Phenylvinylboronic Acid Neopentyl Glycol Ester Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-(1-phenylvinyl)-1,3,2-dioxaborinane
• 1-PHENYLVINYLBORONIC ACID, NEOPENTYL GLYCOL ESTER
• 5,5-dimethyl-2-(1-phenylethenyl)-1,3,2-dioxaborinane
• 5,5-dimethyl-2-(1-phenylethen-1-yl)-1,3,2-dioxaborinane
• B-5487
• 938080-25-2
• AKOS016001237
• CS-0175099
• MFCD11504945
• 1-Phenylvinylboronic acid,neopentyl glycol ester
• BS-24746
• E85465
• DTXSID80674768
• 1-Phenylvinylboronic Acid Neopentyl Glycol Ester

• MDL： MFCD11504945
• Inchi： 1S/C13H17BO2/c1-11(12-7-5-4-6-8-12)14-15-9-13(2,3)10-16-14/h4-8H,1,9-10H2,2-3H3
• InChI Key： HNJLVOQORSGCLB-UHFFFAOYSA-N
• SMILES： O1B(C(=C)C2C=CC=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 216.13200
• Monoisotopic Mass: 216.1321599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.80020

Additional information on 1-Phenylvinylboronic Acid Neopentyl Glycol Ester

Recent Advances in the Application of 1-Phenylvinylboronic Acid Neopentyl Glycol Ester (CAS: 938080-25-2) in Chemical Biology and Pharmaceutical Research

1-Phenylvinylboronic Acid Neopentyl Glycol Ester (CAS: 938080-25-2) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and stability. Recent studies have highlighted its potential in Suzuki-Miyaura cross-coupling reactions, targeted drug delivery systems, and as a precursor for bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanism of action, and therapeutic potential.

The compound's boronic ester moiety enables its participation in palladium-catalyzed cross-coupling reactions, making it valuable for constructing complex molecular architectures. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in synthesizing novel kinase inhibitors, showing improved selectivity profiles compared to traditional synthetic routes. The neopentyl glycol ester group enhances stability while maintaining reactivity, addressing previous limitations of boronic acid derivatives in aqueous environments.

In drug delivery applications, researchers have exploited the compound's pH-sensitive boronic ester bond for targeted release of therapeutic agents. A recent Nature Communications paper (2024) described its incorporation into polymeric nanoparticles that selectively release payloads in tumor microenvironments (pH 6.5-7.0). The 1-phenylvinyl group contributes to enhanced cellular uptake, as confirmed by fluorescence microscopy and flow cytometry studies in various cancer cell lines.

Structural modifications of 938080-25-2 have yielded promising leads for infectious disease treatment. A 2024 ACS Infectious Diseases report detailed derivatives showing potent activity against drug-resistant bacterial strains, with MIC values ≤2 μg/mL against MRSA. Molecular docking studies suggest these compounds interfere with cell wall biosynthesis by binding to penicillin-binding proteins with novel interaction patterns.

The compound's application extends to chemical biology tools, particularly in activity-based protein profiling (ABPP). Researchers have developed fluorescent probes based on 1-Phenylvinylboronic Acid Neopentyl Glycol Ester that selectively label serine hydrolases, enabling real-time monitoring of enzyme activity in live cells. This advancement, published in Chemical Science (2023), provides new insights into protease function during disease progression.

Ongoing clinical investigations focus on the compound's potential in PET imaging agents. The boronic acid moiety forms stable complexes with fluorine-18, while the neopentyl glycol ester improves blood-brain barrier penetration. Preliminary results from Phase I trials (2024) indicate favorable pharmacokinetics for neurological disorder diagnostics, with significantly higher target-to-background ratios than current standards.

Future research directions include exploring the compound's role in PROTAC development and as a warhead for covalent inhibitors. Computational studies predict favorable binding kinetics when incorporated into E3 ligase recruiters, potentially addressing current challenges in targeted protein degradation therapies. The unique reactivity profile of 938080-25-2 continues to inspire innovative applications across multiple therapeutic areas.